N-(NBD-Aminohexanoyl) D-erythro-Sphingosine
N-(NBD-Aminohexanoyl) D-erythro-Sphingosine
C-6 NBD ceramide is a biologically active fluorescent analog of short chain, membrane-permeable ceramides. It is as effective as C-6 ceramide in the inhibition of viral glycoprotein transport through the Golgi. C-6 NBD ceramide has been used as a fluorescent substrate for the activity of UDP-glucose:ceramide glucosyltransferase and to demonstrate the translocation of glucocerebroside and sphingomyelin from the Golgi to the plasma membrane.
Brand Name:
Vulcanchem
CAS No.:
94885-02-6
VCID:
VC0015016
InChI:
InChI=1S/C30H49N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h15,18,20-21,25,27,31,36-37H,2-14,16-17,19,22-23H2,1H3,(H,32,38)/b18-15+/t25-,27+/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O
Molecular Formula:
C30H49N5O6
Molecular Weight:
575.7 g/mol
N-(NBD-Aminohexanoyl) D-erythro-Sphingosine
CAS No.: 94885-02-6
Reference Standards
VCID: VC0015016
Molecular Formula: C30H49N5O6
Molecular Weight: 575.7 g/mol
| CAS No. | 94885-02-6 |
|---|---|
| Product Name | N-(NBD-Aminohexanoyl) D-erythro-Sphingosine |
| Molecular Formula | C30H49N5O6 |
| Molecular Weight | 575.7 g/mol |
| IUPAC Name | N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanamide |
| Standard InChI | InChI=1S/C30H49N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h15,18,20-21,25,27,31,36-37H,2-14,16-17,19,22-23H2,1H3,(H,32,38)/b18-15+/t25-,27+/m0/s1 |
| Standard InChIKey | HZIRBXILQRLFIK-VPZZKNKNSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O |
| SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | C-6 NBD ceramide is a biologically active fluorescent analog of short chain, membrane-permeable ceramides. It is as effective as C-6 ceramide in the inhibition of viral glycoprotein transport through the Golgi. C-6 NBD ceramide has been used as a fluorescent substrate for the activity of UDP-glucose:ceramide glucosyltransferase and to demonstrate the translocation of glucocerebroside and sphingomyelin from the Golgi to the plasma membrane. |
| Synonyms | N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide; _x000B_N-[(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)aminocaproyl]sphingosine; NBD-C 6Cer; |
| PubChem Compound | 16219783 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume